Cas no 2138126-88-0 (3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol)

• Product Name: 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol
• CAS No: 2138126-88-0
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 6440130
• PubChem ID: 165498709
• Update Time: 2025-10-28

3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol
• EN300-1160401
• 2138126-88-0
• 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol

• Inchi： 1S/C17H31NO/c1-17(2,3)15-9-8-14(19)10-16(15)18-11-12-4-6-13(18)7-5-12/h12-16,19H,4-11H2,1-3H3
• InChI Key： PLFALCVJRMXVIT-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1CC2CCC1CC2

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol

3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol: A Comprehensive Overview

3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol, commonly referred to by its CAS number CAS No 2138126-88-0, is a complex organic compound with a unique bicyclic structure and hydroxyl functionality. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane ring system, which is a highly rigid and stable framework. The presence of the azabicyclo group introduces nitrogen into the structure, enhancing its electronic properties and reactivity. Additionally, the tert-butyl substituent provides steric bulk, which can influence the compound's solubility and interaction with other molecules.

Recent studies have highlighted the importance of CAS No 2138126-88-0 in drug discovery efforts, particularly in the development of bioactive molecules with specific pharmacological properties. The compound's unique combination of rigidity and flexibility makes it an ideal candidate for exploring new therapeutic agents targeting complex biological systems.

In terms of synthesis, researchers have developed several efficient methods to prepare this compound, including multi-component reactions and ring-closing metathesis strategies. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The hydroxyl group present in the molecule plays a crucial role in its reactivity and functionality. It can participate in various chemical transformations, such as esterification, etherification, and nucleophilic substitution reactions, enabling the creation of derivatives with diverse properties.

From a materials science perspective, 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol has shown promise as a building block for advanced polymers and materials with tailored mechanical and thermal properties. Its ability to form strong intermolecular interactions makes it a valuable component in the design of high-performance materials.

Furthermore, recent computational studies have provided insights into the electronic structure and reactivity of this compound at the quantum level. These findings have paved the way for predictive modeling of its behavior in different chemical environments, enhancing its utility in both academic research and industrial applications.

In conclusion, CAS No 2138126-88-0, or 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-tert-butylcyclohexan-1-ol, stands out as a versatile and intriguing compound with vast potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.